Cas no 143465-21-8 (2-(Trifluoromethyl)quinolin-6-ol)

• Product Name: 2-(Trifluoromethyl)quinolin-6-ol
• CAS No: 143465-21-8
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 4604494
• PubChem ID: 15507222
• Update Time: 2024-11-06

2-(Trifluoromethyl)quinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)quinolin-6-ol
• 6-Hydroxy-2-(trifluoromethyl)quinoline
• 2-(Trifluoromethyl)quinoline-6-ol
• AMY26715
• 6-Quinolinol, 2-(trifluoromethyl)-
• K10264
• GIDBLBNOBVJWFW-UHFFFAOYSA-N
• 143465-21-8
• SCHEMBL9187764
• MFCD18417198
• WS-02886
• 2-(Trifluoromethyl)quinolin-6-ol

• Inchi： 1S/C10H6F3NO/c11-10(12,13)9-4-1-6-5-7(15)2-3-8(6)14-9/h1-5,15H
• InChI Key： GIDBLBNOBVJWFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C=CC2=N1)O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1